N'-(3-chlorobenzylidene)-4-methylbenzenesulfonohydrazide

• IUPAC Name: N-[(E)-(3-chlorophenyl)methylideneamino]-4-methylbenzenesulfonamide
• InChI: InChI=1S/C14H13ClN2O2S/c1-11-5-7-14(8-6-11)20(18,19)17-16-10-12-3-2-4-13(15)9-12/h2-10,17H,1H3/b16-10+
• InChI Key: VUYGQLJPOKMRIB-MHWRWJLKSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NN=CC2=CC(=CC=C2)Cl
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)N/N=C/C2=CC(=CC=C2)Cl
• Molecular Formula: C14H13ClN2O2S
• Molecular Weight: 308.8 g/mol

Description

Synthesis Analysis

The synthesis of N'-(3-chlorobenzylidene)-4-methylbenzenesulfonohydrazide derivatives involves condensation reactions between 4-methylbenzenesulfonohydrazide and aromatic carbonyl compounds, facilitated by catalysts in an aqueous medium. This method has proven effective for generating a series of biologically active derivatives characterized by their structure and evaluated for various activities (Ghiya & Joshi, 2016).

Molecular Structure Analysis

The molecular structure of this compound and its derivatives has been thoroughly studied using single-crystal X-ray diffraction (XRD) techniques. These studies reveal the non-centrosymmetric nature of the crystal structures and provide detailed insights into the molecular conformations, enabling a deeper understanding of their optical properties (Balaji, Prabu, & Srinivasan, 2016).

Chemical Reactions and Properties

The chemical properties of this compound derivatives are marked by their reactivity in various chemical reactions. These compounds undergo nucleophilic addition reactions, demonstrating their reactive nature and potential for further chemical modifications (Drozdova & Mirskova, 2001).

Physical Properties Analysis

The physical properties, including thermal stability and optical absorption characteristics, of these compounds have been investigated. For instance, thermal analyses indicate that these materials are stable up to certain temperatures, making them suitable for various applications. The optical properties, such as UV-Vis absorption and nonlinear optical behavior, are also significant, highlighting their potential in photonic applications (Sasikala et al., 2017).

Chemical Properties Analysis

Chemically, this compound derivatives exhibit a range of interactions and bonding patterns, as elucidated through spectroscopic methods and theoretical studies. Their ability to form stable crystals with specific molecular arrangements is a testament to their unique chemical properties, which are crucial for their applications in material science and organic synthesis (Lei et al., 2013).

Scientific Research Applications

Spectroscopic and DFT Studies

• Optical and Nonlinear Properties : (E)-N′-(4-chlorobenzylidene)-4-methylbenzenesulfonohydrazide (CBMBSH) demonstrates potential in nonlinear optical applications. Spectroscopic and DFT methods have been employed to explore its structural, electronic, and optical properties. The compound shows promising nonlinear absorption and optical limiting properties, making it suitable for photonics and electro-optics (Sasikala et al., 2017).

Antimicrobial Applications

• Antimicrobial Activity : Derivatives of 4-methylbenzenesulfonohydrazide have been synthesized and evaluated for antimicrobial activities. These compounds exhibit significant antibacterial and antifungal properties, highlighting their potential in medical and pharmaceutical research (Ghiya & Joshi, 2016).

Crystal Structure Analysis

• Structural Analysis : Studies on the crystal structures of various N'-(arylidene)4-nitrobenzenesulfonohydrazides, including (E)-4-nitro-N′-(4-methylbenzylidene)benzenesulfonohydrazide, have been conducted. These analyses provide insights into the effects of substitutions on structural parameters and supramolecular features, which are critical for material science and chemistry (Salian, Foro, & Gowda, 2018).

Nonlinear Optical Crystal Synthesis

• Synthesis and Characterization of NLO Crystals : The synthesis and characterization of (E)-N′-(4-chlorobenzylidene)-4-methylbenzenesulfonohydrazide (4CBTH) for nonlinear optical (NLO) applications have been documented. The crystal's stability, absorption properties, and efficiency suggest its utility in NLO applications (Balaji, Prabu, & Srinivasan, 2016).

Corrosion Inhibition

• Corrosion Inhibition : Sulfonohydrazide derivatives have been investigated as corrosion inhibitors for carbon steel in acidic media. These compounds display effective inhibition and their efficiency correlates with molecular properties, indicating their potential in industrial applications (Ichchou et al., 2019).

Bioactive Compounds

• Bioactive Schiff Base Compounds : Research on Schiff base compounds, including N'-(2-hydroxy-3-methoxybenzylidene)-4-methylbenzenesulfonohydrazide, demonstrates their effectiveness in various biological activities like antibacterial, antifungal, antioxidant, and cytotoxic activities. Their interaction with Salmon sperm DNA suggests potential in biochemistry and drug development (Sirajuddin, Uddin, Ali, & Tahir, 2013).